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Compound of Interest

Compound Name: ML337

Cat. No.: B609145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of ML337, a

selective and brain-penetrant negative allosteric modulator of the metabotropic glutamate

receptor 3 (mGlu3)[1][2][3][4]. Proper preparation of stock solutions is critical for ensuring the

accuracy and reproducibility of experimental results. This guide outlines the necessary

materials, step-by-step procedures, and storage conditions for ML337 in dimethyl sulfoxide

(DMSO).

Chemical Properties and Data
A summary of the key quantitative data for ML337 is presented in the table below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b609145?utm_src=pdf-interest
https://www.benchchem.com/product/b609145?utm_src=pdf-body
https://www.medchemexpress.com/ml337.html
https://file.medchemexpress.com/batch_PDF/HY-16636/ML337-DataSheet-MedChemExpress.pdf
https://cymitquimica.com/products/TM-T23003/1443118-44-2/ml337/
https://www.xcessbio.com/products/m13829
https://www.benchchem.com/product/b609145?utm_src=pdf-body
https://www.benchchem.com/product/b609145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 353.39 g/mol [2][3][4][5]

Formula C₂₁H₂₀FNO₃ [2][4]

Solubility in DMSO

Up to 125 mg/mL (353.72 mM)

[1][2], also reported as soluble

to 100 mM and 31.8 mg/mL

(89.99 mM)[5]

[1][2][5]

Purity ≥98% [4]

Appearance Solid Powder [4]

Storage (Powder) -20°C for up to 3 years [2][5]

Storage (Stock Solution in

DMSO)

-80°C for 6 months to 1 year;

-20°C for 1 month
[1][2][5]

Experimental Protocol: Preparation of a 10 mM
ML337 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ML337 in DMSO. This

concentration is a common starting point for creating working solutions for various in vitro and

in vivo experiments.

Materials:

ML337 powder

Anhydrous or newly opened dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1][5]
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Pipettes and sterile pipette tips

Procedure:

Equilibrate ML337 Powder: Allow the vial containing the ML337 powder to come to room

temperature before opening to prevent condensation of moisture.

Weigh ML337: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of ML337 powder. For example, to prepare 1 mL of a

10 mM stock solution, you would weigh out 3.53 mg of ML337.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 353.39 g/mol = 3.53 mg

Add DMSO: Add the calculated volume of DMSO to the microcentrifuge tube containing the

ML337 powder. For the example above, you would add 1 mL of DMSO. It is recommended

to use anhydrous or newly opened DMSO as it is hygroscopic, and absorbed water can

affect solubility[1].

Dissolve ML337: Close the tube tightly and vortex thoroughly until the powder is completely

dissolved. If the compound does not fully dissolve with vortexing, sonication may be required

to aid dissolution[1][5]. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 6 months to a year) or at -20°C for short-term storage (up to 1

month)[1][2][5].
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Caption: Workflow for the preparation and storage of ML337 stock solution in DMSO.
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Dilution to Working Concentrations
The prepared stock solution will need to be further diluted to the desired working concentration

for your specific assay. It is recommended to perform serial dilutions. For cell-based assays,

the final concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-

induced toxicity.

ML337 has a reported IC₅₀ of 593 nM for mGlu3, and it shows no activity at other mGlu

receptors at concentrations up to 30 µM[1][2]. This information can be used as a guide for

determining the appropriate concentration range for your experiments.
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Caption: ML337 acts as a negative allosteric modulator of the mGlu3 receptor.

Safety Precautions
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Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling chemical compounds and solvents.

Handle ML337 powder in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for ML337 for complete safety information.

By following this detailed protocol, researchers can ensure the consistent and accurate

preparation of ML337 stock solutions for their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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